Cas no 1185319-69-0 (4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride)

• Product Name: 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride
• CAS No: 1185319-69-0
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 2169567
• Update Time: 2025-10-19

4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride
• 4-((Piperidin-3-yloxy)methyl)pyridine dihydrochloride
• 4-(Piperidin-3-yloxymethyl)pyridine dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c1-2-11(8-13-5-1)14-9-10-3-6-12-7-4-10;;/h3-4,6-7,11,13H,1-2,5,8-9H2;2*1H
• InChI Key： DFEYNUFKBVXYPL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC1C=CN=CC=1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride

Introduction to 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride (CAS No. 1185319-69-0) in Modern Chemical and Pharmaceutical Research

The compound 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride, identified by the CAS number 1185319-69-0, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This compound, featuring a unique structural motif combining a piperidine ring with a pyridine core, has garnered attention for its potential applications in drug discovery and molecular chemistry. The presence of an oxygenated alkyl chain linking these heterocyclic systems introduces intriguing pharmacophoric properties, making it a valuable scaffold for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of piperidine derivatives in the design of bioactive molecules. Piperidine scaffolds are widely recognized for their favorable pharmacokinetic profiles and their ability to modulate various biological targets. The incorporation of an oxygenated alkyl group in 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride further enhances its potential as a pharmacological tool, enabling interactions with a broader range of biological receptors. This structural feature has been exploited in the development of compounds targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride is its versatility in chemical modifications. The hydroxymethyl group attached to the piperidine ring provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This adaptability has made it a popular choice for medicinal chemists working on fragment-based drug design and library screening programs. By systematically modifying this compound, researchers can explore new chemical space and identify lead compounds with enhanced potency and selectivity.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for both in vitro and in vivo studies. These characteristics are crucial for evaluating the compound's efficacy and safety in preclinical models. Studies have demonstrated that derivatives of this class exhibit promising activity against various disease targets, including enzymes involved in signal transduction pathways and ion channels. The dihydrochloride salt form also facilitates easy handling and precise dosing, which is essential for accurate experimental results.

In the context of drug discovery, 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride has been used as a key intermediate in synthesizing more complex molecules. Its structural framework allows for the introduction of additional functional groups that can modulate bioactivity. For instance, researchers have explored its use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The oxygenated alkyl chain serves as a hinge region, enabling optimal binding to target proteins while maintaining metabolic stability.

Advances in computational chemistry have further enhanced the utility of 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing improved derivatives. These simulations have helped predict binding affinities and identify potential off-target effects, thereby accelerating the drug development process. The integration of experimental data with computational predictions has been instrumental in optimizing the pharmacological properties of this compound.

The synthesis of 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the piperidine moiety followed by protection-deprotection strategies to install the hydroxymethyl group. The final step involves salt formation to improve solubility and stability. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production.

Future directions in research on 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride include exploring its role in combination therapies and developing prodrugs that enhance bioavailability. The compound's structural features make it an excellent candidate for designing molecules that can simultaneously target multiple disease pathways. Additionally, advances in biocatalysis and green chemistry may enable more sustainable synthetic routes, reducing environmental impact while maintaining high yields.

In conclusion, 4-(Piperidin-3-yloxymethyl)-pyridine dihydrochloride (CAS No. 1185319-69-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.